Cas no 106737-87-5 ((3-chloro-4-methanesulfonylphenyl)methanamine hydrochloride)

• Product Name: (3-chloro-4-methanesulfonylphenyl)methanamine hydrochloride
• CAS No: 106737-87-5
• MF: C₈H₁₁Cl₂NO₂S
• MW: 256.149439096451
• CID: 4570273
• PubChem ID: 86775515
• Update Time: 2025-10-29

(3-chloro-4-methanesulfonylphenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-Chloro-4-methanesulfonylphenyl)methanamine Hydrochloride
• (3-Chloro-4-(methylsulfonyl)phenyl)methanamine hydrochloride
• (3-chloro-4-methanesulfonylphenyl)methanamine hydrochloride

• Inchi： 1S/C8H10ClNO2S.ClH/c1-13(11,12)8-3-2-6(5-10)4-7(8)9;/h2-4H,5,10H2,1H3;1H
• InChI Key： YERJWLKFEXGBAX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(CN)=CC=1Cl)(=O)(=O)C.Cl

(3-chloro-4-methanesulfonylphenyl)methanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (3-chloro-4-methanesulfonylphenyl)methanamine hydrochloride

Introduction to (3-chloro-4-methanesulfonylphenyl)methanamine hydrochloride (CAS No. 106737-87-5)

(3-chloro-4-methanesulfonylphenyl)methanamine hydrochloride, identified by its CAS number 106737-87-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural framework, which includes both chloro and methanesulfonyl substituents on a phenyl ring, coupled with an amine functional group. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug development processes.

The structural attributes of (3-chloro-4-methanesulfonylphenyl)methanamine hydrochloride make it a versatile building block for the synthesis of more complex pharmacophores. The presence of both electron-withdrawing and electron-donating groups on the aromatic ring influences its reactivity and interaction with biological targets. This balance is particularly crucial in medicinal chemistry, where optimizing such properties can lead to the discovery of novel therapeutic agents with improved efficacy and reduced side effects.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various kinases and enzymes involved in cancer progression. The aromatic ring system of (3-chloro-4-methanesulfonylphenyl)methanamine hydrochloride provides an ideal scaffold for designing molecules that can selectively bind to these targets. For instance, studies have demonstrated its potential in modulating the activity of tyrosine kinases, which are overexpressed in many solid tumors. The chloro and methanesulfonyl groups contribute to strong hydrogen bonding interactions and hydrophobic effects, enhancing binding affinity to protein pockets.

Moreover, the amine group in this compound serves as a versatile handle for further functionalization through various chemical reactions such as coupling with carboxylic acids or aldehydes via amide or imine formation. This flexibility allows medicinal chemists to explore diverse structural modifications, enabling the optimization of pharmacokinetic properties like solubility, metabolic stability, and bioavailability. Such modifications are critical steps in translating promising hit compounds into viable drug candidates.

Recent advancements in computational chemistry have also highlighted the significance of (3-chloro-4-methanesulfonylphenyl)methanamine hydrochloride as a key intermediate. Molecular docking studies have shown that its scaffold can effectively interact with the active sites of enzymes such as Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) proteins. These proteins play pivotal roles in inflammatory responses and immune regulation, making them attractive targets for therapeutic intervention. The ability to fine-tune the electronic properties of the aromatic ring through substituent effects has allowed researchers to design analogs with enhanced selectivity profiles.

The synthesis of (3-chloro-4-methanesulfonylphenyl)methanamine hydrochloride involves multi-step organic transformations that highlight its synthetic utility. Starting from readily available aromatic precursors, the introduction of chloro and methanesulfonyl groups typically employs electrophilic aromatic substitution reactions under controlled conditions. Subsequent functionalization at the para position relative to these substituents is achieved through nucleophilic aromatic substitution or directed ortho-metalation strategies. The final step involves conversion to the hydrochloride salt to improve handling properties, which is commonly done by treating the free base with hydrochloric acid gas or an aqueous HCl solution.

In conclusion, (3-chloro-4-methanesulfonylphenyl)methanamine hydrochloride represents a significant compound in pharmaceutical research due to its structural versatility and potential biological activity. Its role as a key intermediate in drug discovery underscores the importance of well-designed molecular scaffolds in addressing complex diseases. As research continues to uncover new therapeutic targets and mechanisms, compounds like this will remain indispensable tools for medicinal chemists striving to develop innovative treatments for unmet medical needs.